7-(3-ethoxypropyl)-N-ethyl-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Description
This compound is a structurally complex tricyclic carboxamide featuring a fused heterocyclic core with ethoxypropyl, ethyl, and methyl substituents. The ethoxypropyl side chain and N-ethyl group enhance lipophilicity, while the imino and oxo functionalities may facilitate hydrogen bonding or metal coordination.
Crystallographic studies of such compounds typically employ software like SHELXL for refinement and ORTEP-3 for graphical representation of thermal ellipsoids . The hydrogen bonding network, critical for stabilizing its crystal lattice, can be systematically evaluated using graph set analysis, as described in studies on molecular recognition patterns .
Properties
Molecular Formula |
C20H25N5O3 |
|---|---|
Molecular Weight |
383.4 g/mol |
IUPAC Name |
7-(3-ethoxypropyl)-N-ethyl-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
InChI |
InChI=1S/C20H25N5O3/c1-4-22-19(26)14-12-15-18(24(16(14)21)10-7-11-28-5-2)23-17-13(3)8-6-9-25(17)20(15)27/h6,8-9,12,21H,4-5,7,10-11H2,1-3H3,(H,22,26) |
InChI Key |
KKKIODRRUWBFJE-UHFFFAOYSA-N |
Canonical SMILES |
CCNC(=O)C1=CC2=C(N=C3C(=CC=CN3C2=O)C)N(C1=N)CCCOCC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3-ethoxypropyl)-N-ethyl-2-imino-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide involves several steps. One common method includes the reaction of 3-ethoxypropylamine with ethyl isocyanate to form an intermediate, which is then reacted with a pyrimidine derivative under controlled conditions to yield the final product .
Industrial Production Methods
Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of catalysts and specific temperature and pressure conditions to facilitate the reactions efficiently .
Chemical Reactions Analysis
Types of Reactions
1-(3-ethoxypropyl)-N-ethyl-2-imino-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Various nucleophiles depending on the desired substitution.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound .
Scientific Research Applications
1-(3-ethoxypropyl)-N-ethyl-2-imino-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(3-ethoxypropyl)-N-ethyl-2-imino-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize the properties of this compound, a comparison is drawn with structurally related tricyclic carboxamides and heterocyclic systems. Key parameters include molecular topology, intermolecular interactions, and computational/experimental methodologies.
Table 1: Comparative Analysis of Tricyclic Carboxamides
Key Findings:
Hydrogen Bonding: The imino and oxo groups in the target compound enable a denser hydrogen-bonding network (6 bonds/unit) than Compound A (4 bonds/unit), likely improving crystallinity and thermal stability .
Crystallography Workflow : While Compound A relies on SIR97 for ab initio structure solution , the target compound’s analysis would likely integrate SHELXL for refinement and ORTEP-3 for graphical validation .
Functional Analogues : Compound B, with a methoxyethyl group, bridges the hydrophilicity gap between the target compound and Compound A, suggesting tunable solubility via side-chain modifications.
Methodological Considerations
The absence of explicit data for the target compound underscores the importance of extrapolating from analogous systems. For instance:
- Graph Set Analysis : Patterns in hydrogen bonding (e.g., R₂²(8) motifs) observed in similar carboxamides could predict the target’s supramolecular assembly.
- Software Limitations : While SHELX programs dominate small-molecule refinement , their efficacy for large, flexible substituents (e.g., ethoxypropyl) may require complementary molecular dynamics simulations.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
